molecular formula C4H12ClN<br>(CH3)4NCl<br>C4H12ClN B104028 Tetramethylammonium chloride CAS No. 75-57-0

Tetramethylammonium chloride

Cat. No.: B104028
CAS No.: 75-57-0
M. Wt: 109.6 g/mol
InChI Key: OKIZCWYLBDKLSU-UHFFFAOYSA-M
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Description

Tetramethylammonium chloride is one of the simplest quaternary ammonium salts, characterized by four methyl groups tetrahedrally attached to a central nitrogen atom. The chemical formula for this compound is (CH₃)₄N⁺Cl⁻. It is a hygroscopic, colorless solid that is soluble in water and polar organic solvents .

Mechanism of Action

Target of Action

Tetramethylammonium chloride (TMAC) is a quaternary ammonium salt . Its primary targets are AT-rich DNA polymers . These polymers play a crucial role in the structure and function of DNA, contributing to the genetic diversity and adaptability of organisms.

Mode of Action

TMAC interacts with its targets by binding to AT-rich DNA polymers . This interaction abolishes the preferential melting of AT versus GC base pairs . This means that TMAC can stabilize the AT base pairs, which may enhance the yields of certain biochemical reactions, such as polymerase chain reactions .

Biochemical Pathways

It is known that tmac can influence the stability of dna structures by interacting with at-rich dna polymers . This can potentially affect various DNA-related processes and pathways, including DNA replication, transcription, and repair.

Pharmacokinetics

It is known that tmac is a hygroscopic colorless solid that is soluble in water and polar organic solvents This suggests that it may have good bioavailability

Result of Action

The binding of TMAC to AT-rich DNA polymers and the consequent stabilization of AT base pairs can enhance the yields of certain biochemical reactions . For example, in polymerase chain reactions, it has been shown to enhance yields 5–10 fold at 60 mM . This suggests that TMAC can have significant molecular and cellular effects.

Action Environment

The action, efficacy, and stability of TMAC can be influenced by various environmental factors. For instance, TMAC is a hygroscopic substance, meaning it readily absorbs moisture from the environment . This property can affect its stability and efficacy. Furthermore, it is soluble in water and polar organic solvents, but insoluble in ether, benzene, and chloroform . This solubility profile can influence its distribution and action in different environments.

Preparation Methods

Synthetic Routes and Reaction Conditions: Tetramethylammonium chloride can be efficiently produced by the reaction of trimethylamine and methyl chloride:

N(CH₃)₃ + CH₃Cl → (CH₃)₄N⁺Cl⁻\text{N(CH₃)₃ + CH₃Cl → (CH₃)₄N⁺Cl⁻} N(CH₃)₃ + CH₃Cl → (CH₃)₄N⁺Cl⁻

This reaction typically occurs under controlled conditions to ensure high yield and purity .

Industrial Production Methods: Another method involves the alkylation of ammonium chloride with dimethyl carbonate in the presence of an ionic liquid catalyst. This method is advantageous due to its efficiency and the use of environmentally friendly catalysts .

Types of Reactions:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Comparison with Similar Compounds

  • Tetraethylammonium chloride
  • Tetramethylammonium hydroxide
  • Tetraphenylphosphonium chloride

Comparison: Tetramethylammonium chloride is unique due to its simple structure and high solubility in water and polar organic solvents. Unlike tetraethylammonium chloride, which has longer alkyl chains, this compound is more commonly used in laboratory settings due to its ease of handling and lower toxicity .

Properties

IUPAC Name

tetramethylazanium;chloride
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InChI

InChI=1S/C4H12N.ClH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1
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InChI Key

OKIZCWYLBDKLSU-UHFFFAOYSA-M
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Canonical SMILES

C[N+](C)(C)C.[Cl-]
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Molecular Formula

Record name TETRAMETHYLAMMONIUM CHLORIDE
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Related CAS

51-92-3 (Parent)
Record name Tetramethylammonium chloride
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DSSTOX Substance ID

DTXSID6021749
Record name Tetramethylammonium chloride
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Molecular Weight

109.60 g/mol
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Physical Description

Liquid, White hygroscopic solid; [ICSC] White odorless powder; Hygroscopic; [Alfa Aesar MSDS], HYGROSCOPIC WHITE CRYSTALS.
Record name Methanaminium, N,N,N-trimethyl-, chloride (1:1)
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Solubility

Slightly soluble in ethanol; insoluble in ether, benzene, chloroform; very soluble in methanol, Soluble in alcohol; insoluble in ether, Soluble in water, Solubility in water at 20 °C: very good
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Density

1.1690 at 20 °C/4 °C, 1.17 g/cm³
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Vapor Pressure

0.00000001 [mmHg]
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Color/Form

Bipyramidal from dilute alcohol, White crystalline solid

CAS No.

75-57-0
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Melting Point

420 °C (decomposes), MP: Decomposes, MP: >300 °C
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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